Cas no 262291-80-5 (4H-Pyrazol-4-one,3,5-diamino-, oxime)
262291-80-5 structure
Product Name:4H-Pyrazol-4-one,3,5-diamino-, oxime
CAS No:262291-80-5
MF:C3H5N5O
MW:127.104698896408
CID:247462
PubChem ID:10607097
Update Time:2025-04-19
4H-Pyrazol-4-one,3,5-diamino-, oxime Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyrazol-4-one,3,5-diamino-, oxime
- 4H-Pyrazol-4-one,3,5-diamino-,oxime(9CI)
- 3,5-Diamino-4H-pyrazol-4-one oxime
- SCHEMBL12464663
- 262291-80-5
- AKOS006347356
-
- Inchi: 1S/C3H5N5O/c4-2-1(8-9)3(5)7-6-2/h(H5,4,5,6,7)
- InChI Key: UXYQMXTVMIBLLV-UHFFFAOYSA-N
- SMILES: O=NC1C(N)=NNC=1N
Computed Properties
- Exact Mass: 127.04900
- Monoisotopic Mass: 127.04940980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 109.35000
- LogP: -1.26860
4H-Pyrazol-4-one,3,5-diamino-, oxime Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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